Cas no 72959-46-7 ((8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one)

• Product Name: (8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
• CAS No: 72959-46-7
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 576728
• PubChem ID: 155941
• Update Time: 2025-04-19

(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• Pregna-4,16-diene-3,20-dione,12-hydroxy-, (12b)-
• Pregna-4,16-diene-3,20-dione, 12-hydroxy-, (12beta)-
• 6,7-Dihydroneridienone A
• [ "" ]
• (8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclope
• CHEMBL479126
• 72959-46-7
• AKOS032948979
• (8R,9S,10R,12R,13S,14S)-17-acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
• DTXSID80993729
• FS-8693
• SCHEMBL13833037
• 12-hydroxypregna-4,16-diene-3,20-dione
• (3aS,3bR,9aR,9bS,11R,11aS)-1-acetyl-11-hydroxy-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-one
• (8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h6,10,15,17-19,24H,4-5,7-9,11H2,1-3H3/t15-,17-,18-,19+,20-,21+/m0/s1
• InChI Key： ZTDAXWJYRPVTPO-GGLFOPPFSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CCC(C=C3CC[C@H]2[C@@H]2CC=C(C(C)=O)[C@]21C)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 504.2±50.0 °C at 760 mmHg
• Flash Point: 272.8±26.6 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 54.37
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃